Cas no 2228198-40-9 ({1-1-(4-bromophenyl)cyclopropylcyclopropyl}methanol)

• Product Name: {1-1-(4-bromophenyl)cyclopropylcyclopropyl}methanol
• CAS No: 2228198-40-9
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 6440873
• PubChem ID: 165644348
• Update Time: 2025-05-19

{1-1-(4-bromophenyl)cyclopropylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-1-(4-bromophenyl)cyclopropylcyclopropyl}methanol
• 2228198-40-9
• {1-[1-(4-bromophenyl)cyclopropyl]cyclopropyl}methanol
• EN300-1916200

• Inchi： 1S/C13H15BrO/c14-11-3-1-10(2-4-11)13(7-8-13)12(9-15)5-6-12/h1-4,15H,5-9H2
• InChI Key： FZWDQZZAOHEVRY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)C1(CO)CC1

Computed Properties

• Exact Mass: 266.03063g/mol
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-1-(4-bromophenyl)cyclopropylcyclopropyl}methanol

Compound CAS No 2228198-40-9: {1-(4-bromophenyl)cyclopropyl}methanol

CAS No 2228198-40-9, commonly referred to as {1-(4-bromophenyl)cyclopropyl}methanol, is a specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a methanol group and a bromophenyl substituent. The presence of the bromine atom at the para position of the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of {1-(4-bromophenyl)cyclopropyl}methanol. One notable approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura reaction, to construct the carbon-carbon bond between the cyclopropane and phenyl groups. This method not only enhances the efficiency of the synthesis but also allows for greater control over the stereochemistry of the product, which is crucial for applications in drug discovery.

The structural uniqueness of CAS No 2228198-40-9 has led to its investigation in various biological systems. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its ability to form stable complexes with metal ions has made it a promising candidate in coordination chemistry and catalysis.

In terms of physical properties, {1-(4-bromophenyl)cyclopropyl}methanol is typically isolated as a crystalline solid with a melting point of approximately 75°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's UV-Vis spectrum reveals strong absorption bands in the range of 270-300 nm, which can be attributed to the conjugation between the phenyl ring and the cyclopropane moiety.

Recent research has also focused on the environmental fate and toxicity of CAS No 2228198-40-9. Studies conducted under simulated environmental conditions indicate that this compound undergoes slow degradation via hydrolysis and microbial action, highlighting the need for careful disposal practices to minimize its ecological impact.

In conclusion, {1-(4-bromophenyl)cyclopropyl}methanol (CAS No 2228198-40-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as an important molecule for future research and development.